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Compound of Interest

Compound Name: 3-Methyl-1,2-butadiene

Cat. No.: B1215419 Get Quote

Introduction

3-Methyl-1,2-butadiene, also known as 1,1-dimethylallene, is a colorless, highly flammable

liquid organic compound with the chemical formula C₅H₈.[1][2] It is primarily used in organic

synthesis reactions as an intermediate for producing rubber, plastics, and other chemicals.[3][4]

Due to its high volatility, flammability, and specific health hazards, strict adherence to safety

protocols is essential when handling this compound in a research or drug development setting.

These application notes provide detailed safety precautions, handling protocols, and

emergency procedures to minimize risks for laboratory personnel.

Hazard Identification and Classification
3-Methyl-1,2-butadiene is classified as a hazardous chemical under the Globally Harmonized

System (GHS).[2] The primary hazards include its extreme flammability and the potential for

serious health effects upon exposure.[2]

Table 1: GHS Hazard Classification for 3-Methyl-1,2-butadiene
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Hazard Class Hazard Statement Signal Word Pictogram(s)

Flammable Liquids
(Category 2)

H225: Highly
flammable liquid
and vapor.[2]

Danger 🔥

Aspiration Hazard

(Category 1)

H304: May be fatal if

swallowed and enters

airways.[2]

Danger स्वास्थ्य खतरा

Skin Irritation

(Category 2)

H315: Causes skin

irritation.[2]
Warning !

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation.[2]
Warning !

| Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation |

H335: May cause respiratory irritation.[2] | Warning | ! |

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Methyl-1,2-butadiene is critical for

safe handling and storage. Its low flash point and boiling point indicate a significant fire and

explosion hazard at ambient temperatures.

Table 2: Physical and Chemical Properties of 3-Methyl-1,2-butadiene
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Property Value

Molecular Formula C₅H₈[1][2][3]

Molecular Weight 68.12 g/mol [1][2]

Appearance Colorless to almost colorless liquid[1]

Boiling Point 40-41 °C (104-106 °F)[1][3]

Melting Point -148 °C (-234 °F)

Flash Point -12 °C (10.4 °F) - closed cup

Density 0.694 g/mL at 25 °C[1]

Vapor Pressure 426 mmHg at 25 °C[2]

Solubility
Soluble in ether, benzene, acetone, and ethanol.

[1][3]

| Refractive Index | n20/D 1.419[1] |

Personal Protective Equipment (PPE) Protocol
A risk assessment should be performed before any handling of 3-Methyl-1,2-butadiene to

ensure appropriate PPE is selected. The following protocol outlines minimum requirements.

Experimental Protocol for PPE Selection:

Eye and Face Protection: Wear chemical safety goggles conforming to OSHA's 29 CFR

1910.133 or European Standard EN166.[5] In situations with a high potential for splashing, a

face shield must be worn in addition to goggles.[6]

Skin and Body Protection: Wear a flame-retardant lab coat and appropriate protective gloves

(e.g., Butyl or Viton gloves are often recommended for similar chemicals) to prevent skin

contact.[5][7] Ensure clothing is antistatic.[8] An emergency shower must be readily

accessible.[5]

Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a

certified chemical fume hood.[5][9] If exposure limits are likely to be exceeded or ventilation
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is inadequate, use a NIOSH/MSHA-approved respirator with an appropriate organic vapor

cartridge.[5][7]
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Task Assessment

Required PPE

Assess Task Risk

Minimum PPE:
- Safety Goggles

- Flame-Retardant Lab Coat
- Chemical-Resistant Gloves

Routine Handling
(in fume hood)

Additional PPE:
- Face Shield

- Chemical Apron

High Splash Potential
(e.g., large transfers)

Emergency PPE:
- SCBA or Full-Face Respirator

- Chemical Resistant Suit

Emergency or
Large Spill

(in addition to)
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Spill Detected

1. Evacuate Area &
Isolate Spill

2. Remove ALL
Ignition Sources

3. Don Full PPE
(incl. Respirator)

4. Contain Spill with
Inert Absorbent

5. Collect Waste into
Sealed Container

(Use Non-Sparking Tools)

6. Decontaminate Area
& Equipment

7. Dispose of Waste via
EH&S Protocols

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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